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Compound of Interest

Compound Name:
DIETHYLENE GLYCOL ETHYL

PENTYL ETHER

Cat. No.: B579879 Get Quote

A note on chemical nomenclature: The term "DIETHYLENE GLYCOL ETHYL PENTYL
ETHER" is not a standard chemical name and does not correspond to a readily identifiable,

single chemical substance in major databases. There is ambiguity as to whether this refers to a

diethylene glycol molecule with both an ethyl and a pentyl ether group, or a mixture. A search

for this name leads to a CAS number 18854-46-1, which appears to be erroneously associated

with a mixture of 1-ethoxypentane and diethylene glycol[1].

Given this ambiguity, this guide will focus on the physical properties of closely related and well-

characterized diethylene glycol alkyl ethers. This comparative approach will provide

researchers, scientists, and drug development professionals with a valuable dataset for

understanding the structure-property relationships within this class of compounds and for

estimating the properties of the intended, albeit ambiguously named, substance. The most

probable intended structure is that of a diethylene glycol molecule etherified with one ethyl

group and one pentyl group.

Comparative Physical Properties of Diethylene Glycol
Alkyl Ethers
The following table summarizes key physical properties of a series of diethylene glycol alkyl

ethers. These compounds share the same diethylene glycol backbone but differ in their alkyl

ether substituents. This allows for a systematic comparison of how the size of the alkyl group

influences the physical properties.
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Property

Diethylene
Glycol
Monoethyl
Ether

Diethylene
Glycol
Diethyl
Ether

Diethylene
Glycol
Monobutyl
Ether

Diethylene
Glycol
Monopentyl
Ether

Diethylene
Glycol
Monohexyl
Ether

CAS Number 111-90-0[2] 112-36-7[3] 112-34-5
18912-81-

7[4]
112-59-4[5]

Molecular

Formula
C6H14O3[2] C8H18O3[6] C8H18O3 C9H20O3 C10H22O3[5]

Molecular

Weight (

g/mol )

134.17[2] 162.23[6][7] 162.23 176.25 190.28[5]

Appearance

Colorless,

slightly

viscous

liquid[2]

Clear,

colorless

viscous

liquid[6][7]

Colorless

liquid
-

Water-white

liquid[5]

Boiling Point

(°C)
202[2]

180 - 190[8]

[9]
231 - 259

Melting Point

(°C)
-80[10] -44.3[9] -68 - -45

Density

(g/mL)

0.999 @

25°C[2]

0.909 @

25°C[8]

0.954 @

20°C
-

0.935 @

20°C

Viscosity (cP)
3.85 @

20°C[11]
- 6.47 @ 20°C -

8.6 @

20°C[5]

Solubility in

Water
Miscible[2] Soluble[9] Soluble -

17,000 mg/L

@ 20°C[5]

Vapor

Pressure

(mmHg)

0.12 @

20°C[10]

0.48 @

20°C[9]
0.02 @ 20°C -

<0.01 @

20°C

Refractive

Index (n20/D)
1.427[2] 1.412[8] 1.432 - 1.434
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Experimental Protocols
Detailed experimental protocols for "DIETHYLENE GLYCOL ETHYL PENTYL ETHER" are not

available due to the ambiguity of the substance. However, the following are general and widely

accepted methodologies for determining the key physical properties of liquid chemicals, such

as glycol ethers.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology: Distillation Method[12]

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a receiving flask.

Sample Preparation: The liquid sample (at least 5 mL) is placed in the distilling flask along

with a few boiling chips or a magnetic stir bar to ensure smooth boiling.[12]

Heating: The flask is heated gently.

Temperature Measurement: The thermometer is positioned so that the top of the bulb is level

with the side arm of the distilling head. This ensures that the thermometer measures the

temperature of the vapor that is in equilibrium with the boiling liquid.

Data Recording: The temperature is recorded when it stabilizes during the distillation of the

bulk of the liquid. The atmospheric pressure should also be recorded as the boiling point is

pressure-dependent.[12]

Alternative Methodology: Thiele Tube Method[12] For smaller sample sizes, a Thiele tube can

be used. A small amount of the liquid is placed in a fusion tube, and a capillary tube (sealed at

one end) is inverted and placed inside. The setup is attached to a thermometer and heated in

the Thiele tube. The boiling point is the temperature at which a rapid and continuous stream of

bubbles emerges from the capillary tube.[12]

Measurement of Density
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Density is the mass per unit volume of a substance.

Methodology: Using a Graduated Cylinder and Balance[13][14]

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is measured using an

analytical balance.[14]

Volume Measurement: A known volume of the liquid is carefully added to the graduated

cylinder. The volume is read from the bottom of the meniscus.[14]

Mass of Cylinder and Liquid: The mass of the graduated cylinder containing the liquid is

measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder. The density is then calculated by dividing the mass of the liquid by its volume.[15]

Methodology: Using a Vibrating Tube Densimeter[16][17][18] For higher precision, a vibrating

tube densimeter is used. The instrument measures the oscillation frequency of a U-shaped

tube filled with the sample. The density is calculated from the oscillation period, which is

directly related to the mass and, therefore, the density of the liquid in the tube. The temperature

is precisely controlled during the measurement.[16][17][18]

Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow.

Methodology: Capillary Viscometer (e.g., Ubbelohde type)[16][17]

Viscometer Preparation: A clean, dry capillary viscometer is filled with the sample liquid.

Temperature Control: The viscometer is placed in a constant temperature bath until the

sample reaches thermal equilibrium.[16]

Flow Time Measurement: The liquid is drawn up one arm of the viscometer by suction, and

the time it takes for the liquid to flow between two marked points on the capillary is measured

accurately.[16]
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Calculation: The kinematic viscosity is calculated from the flow time and the viscometer

constant. The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the

density of the liquid at the same temperature.

Assessment of Solubility
Solubility is the ability of a substance (solute) to dissolve in a solvent.

Methodology: Visual Observation

Sample Preparation: A measured amount of the solute (the glycol ether) is added to a known

volume of the solvent (e.g., water) in a test tube or beaker at a specific temperature.

Mixing: The mixture is agitated (e.g., by stirring or shaking) for a sufficient period to ensure

that equilibrium is reached.

Observation: The mixture is then observed to see if the solute has completely dissolved to

form a clear, homogeneous solution. Ethers are generally soluble in water if they can form

hydrogen bonds.[19]

Quantification: To determine the extent of solubility, incremental amounts of the solute are

added until saturation is reached (i.e., no more solute dissolves, and a separate phase

appears). The solubility is then expressed as the mass or volume of solute per unit mass or

volume of the solvent.

Visualizations
Molecular Structure of Diethylene Glycol Ethyl Pentyl
Ether
The following diagram illustrates the likely molecular structure of "Diethylene Glycol Ethyl
Pentyl Ether," which consists of a central diethylene glycol unit with an ethyl group and a

pentyl group attached to the terminal oxygen atoms.

Caption: Molecular structure of Diethylene Glycol Ethyl Pentyl Ether.
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The following diagram illustrates the logical relationship between the fundamental properties of

a chemical substance and its derived physical characteristics.

Diethylene Glycol
Ethyl Pentyl Ether

Thermodynamic Properties Transport Properties Optical Properties Basic Physical State

Boiling Point Melting Point Vapor Pressure Density Viscosity Solubility Refractive Index Appearance

Click to download full resolution via product page

Caption: Classification of key physical properties for a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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